(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)(513C)oxolan-3-ol;hydrate

• Molecular Formula: C10H15N5O4
• Molecular Weight: 270.25 g/mol
• SMILES: C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O.O
• InChI: InChI=1S/C10H13N5O3.H2O/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7;/h3-7,16-17H,1-2H2,(H2,11,12,13);1H2/t5-,6+,7+;/m0./s1/i7+1
• InChIKey: WZJWHIMNXWKNTO-SKOFJUFZSA-N

Unlabeled 2′-deoxyadenosine co-elutes with endogenous analyte, making it useless as an MS internal standard. The 1′-13C isotopologue cannot probe 5′-site-specific processes. This [5′-13C]-labeled monohydrate resolves both: • +1 Da mass shift enables accurate LC-MS/MS quantification (98 atom% 13C enrichment). • 5′-13C label directly probes enzymatic phosphorylation, DNA incorporation, and C5′ sugar radical formation (13C hyperfine coupling: 28/28/84 G). • ≥98% purity monohydrate ensures accurate gravimetric stock preparation.

2'-Deoxyadenosine-5'-13C Monohydrate Overview

(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)(513C)oxolan-3-ol;hydrate, commonly known as 2'-deoxyadenosine-5'-13C monohydrate or [5'-13C]2'-deoxyadenosine monohydrate, is a stable isotope-labeled purine deoxyribonucleoside in which the 5'-carbon of the 2'-deoxyribose moiety is enriched with 13C . The compound is supplied as the monohydrate crystalline solid, with a molecular weight of 270.26 Da (C₉¹³CH₁₅N₅O₄) and a typical chemical purity of ≥98% . As a positional isotopologue of the endogenous DNA nucleoside 2'-deoxyadenosine, this compound serves as a mass-difference internal standard and a site-specific probe for mechanistic studies where the fate of the 5'-position is of primary interest.

Label 5′-¹³C 2′-deoxyadenosine monohydrate

Use Site-specific mechanistic probe & SIL-IS

Key fit Positional ¹³C at biochemically active 5′-terminus

Advantages of 5'-13C Labeling

The analytical or experimental value of a stable isotope-labeled nucleoside is determined by three parameters: the position of the isotopic label, the level of isotopic enrichment, and the chemical purity of the material. Unlabeled 2'-deoxyadenosine (CAS 16373-93-6) co-elutes and shares the same nominal mass as the endogenous analyte, making it useless as an internal standard for mass spectrometry-based quantification. Among 13C-labeled isotopologues, the 1'-13C variant (CAS 446276-63-7) places the heavy atom at the anomeric carbon, which is chemically inert during phosphorylation and DNA incorporation studies and therefore cannot report on processes occurring at the 5'-terminus [1]. Conversely, the [5'-13C] label directly probes the site of enzymatic phosphorylation (by deoxycytidine kinase and other nucleoside kinases), the site of DNA strand incorporation, and the site of oxidative sugar radical formation. Selecting an incorrect isotopologue results in loss of positional information, potential isotopic interference in tandem MS transitions, and wasted procurement expenditure on a reagent that cannot answer the experimental question.

1

Unlabeled 2′-deoxyadenosine co-elutes and shares nominal mass; it cannot serve as an MS internal standard for endogenous analyte.

2

1′-¹³C isotopologue labels the anomeric carbon only and provides no information on 5′-phosphorylation, DNA incorporation, or sugar radical formation.

3

Incorrect positional isotopologue may introduce isotopic interference in tandem MS and cannot answer 5′-terminus mechanistic questions.

• [1] Maltseva T, Usova E, Eriksson S, Milecki J, Földesi A, Chattopadhayaya J. An NMR conformational study of the complexes of 13C/2H double-labelled 2′-deoxynucleosides and deoxycytidine kinase (dCK). J Chem Soc, Perkin Trans 2. 2000;(11):2199-2207. doi:10.1039/B005732K. View Source

Quantitative Differentiation Evidence

EPR Detection of C5′ Sugar Radical

Only the [5'-13C]-labeled isotopologue of 2'-deoxyadenosine enables definitive identification of the C5′ sugar radical by electron paramagnetic resonance (EPR) spectroscopy. Photo-excitation of one-electron-oxidized adenine in [5'-13C]dAdo at 143 K produces C5′•, which exhibits 13C anisotropic hyperfine couplings of (28, 28, 84) G with an isotropic component of 46.7 G, confirming formation of the near-planar C5′ radical [1]. In contrast, unlabeled 2'-deoxyadenosine does not produce these 13C couplings, and the 1'-13C isotopologue would report on the C1′ position rather than C5′. The same study demonstrated that C3′• formation is identifiable by a distinct β-13C isotropic coupling of 16 G, further underscoring that only the 5′-labeled compound can unambiguously assign the C5′ radical species [1].

EPR sugar radical ID

Head-to-head

143 K, X‑band EPR; photo‑excitation of A(−H)•

Supports specific assignment of C5′ radical via unique ¹³C hyperfine couplings

Unlabeled or 1′-¹³C cannot produce the required C5′ coupling signature

Evidence Dimension	13C hyperfine coupling constants identifying C5′ sugar radical
Target Compound Data	13C anisotropic couplings: (28, 28, 84) G; isotropic coupling: 46.7 G (C5′•)
Comparator Or Baseline	Unlabeled 2′-deoxyadenosine: no 13C signal. 1′-13C isotopologue: would report on C1′, not C5′.
Quantified Difference	Qualitative: unique identification of C5′• possible only with 5′-13C label.
Conditions	Aqueous glasses at 143 K; photo-excitation of A(−H)• in dAdo; EPR spectroscopy (X-band)

Why This Matters

For laboratories investigating radiation-induced DNA damage or radical-mediated nucleoside chemistry, the 5′-13C label is not a preference but a requirement for unambiguous EPR-based identification of the C5′ sugar radical intermediate.

• [1] Agback T, et al. C5′- and C3′-sugar radicals produced via photo-excitation of one-electron oxidized adenine in 2′-deoxyadenosine and its derivatives. Nucleic Acids Res. 2006;34(5):1501-1511. doi:10.1093/nar/gkl026. PMC1401510. View Source

Isotopic Enrichment and LC-MS Quantification

The isotopic enrichment of [5′-13C]2′-deoxyadenosine monohydrate is specified at 98 atom% 13C at the C5′ position . The closest positional analog, [1′-13C]2′-deoxyadenosine monohydrate, is specified at 99 atom% 13C . While the 1% lower nominal enrichment of the 5′-13C compound is modest, it has practical implications for isotope dilution mass spectrometry: the residual ~2% unlabeled species in the 5′-13C product introduces a small but quantifiable background that must be accounted for in low-abundance analyte measurements. The 5′-13C isotopologue produces a +1 Da mass shift relative to endogenous 2′-deoxyadenosine (monoisotopic [M+H]+ m/z 252.1 → 253.1), placing it in a region of the mass spectrum with minimal interference from naturally occurring 13C isotopomers of other nucleosides, provided chromatographic resolution is adequate.

Isotopic enrichment

Data to verify

98 atom% ¹³C at C5′

Allows correction for ~2% unlabeled fraction in SIL-IS calibration

Supplier specification; 1′-¹³C variant reports 99 atom% enrichment

Evidence Dimension	Isotopic enrichment (atom% 13C at labeled position)
Target Compound Data	98 atom% 13C at C5′
Comparator Or Baseline	[1′-13C]2′-deoxyadenosine monohydrate: 99 atom% 13C at C1′
Quantified Difference	1 atom% lower enrichment at the 5′-position vs. the 1′-position
Conditions	Vendor specification (Alfa Chemistry Isotope Science product datasheets)

Why This Matters

Researchers must factor the ~2% unlabeled fraction into calibration curves when using the 5′-13C compound as an SIL-IS; however, the positional specificity at the biochemically active 5′-terminus outweighs the 1% enrichment penalty for applications involving phosphorylation or DNA incorporation.

Cost Comparison of Isotopologues

On a per-milligram basis from a single supplier, [5′-13C]2′-deoxyadenosine monohydrate is listed at $490.00 per 1 mg , whereas [1′-13C]2′-deoxyadenosine monohydrate is listed at $300.00 per 1 mg . This represents a 63% price premium for the 5′-13C isotopologue. The differential is not attributable to raw material cost alone (both use single 13C incorporation) but reflects the synthetic complexity of installing the label at the sterically hindered 5′-hydroxymethyl position of the 2-deoxyribose ring versus the anomeric 1′-position.

Cost comparison

Data to verify

$490.00 / 1 mg (5′-¹³C) vs. $300.00 / 1 mg (1′-¹³C)

Cost premium reflects synthetic complexity of 5′-labeling

Catalog list price; grant-funded labs should weigh positional necessity

Evidence Dimension	List price per milligram (USD)
Target Compound Data	$490.00 / 1 mg
Comparator Or Baseline	[1′-13C]2′-deoxyadenosine monohydrate: $300.00 / 1 mg
Quantified Difference	63% higher cost ($190.00 absolute difference per mg)
Conditions	Santa Cruz Biotechnology catalog pricing, accessed 2026

Why This Matters

Grant-funded laboratories and procurement officers must reconcile this price differential against experimental necessity: if the assay requires tracking the 5′-terminus (phosphorylation, DNA ligation, or radical formation), the premium is inescapable; if not, the 1′-13C isotopologue provides comparable mass-shift utility at lower cost.

Purity and Monohydrate Form Verification

The target compound is supplied as a white crystalline monohydrate solid with a certified chemical purity of 98% (HPLC) and a melting point of 187–189 °C . The defined hydration state (monohydrate) is critical because the anhydrous form of 2′-deoxyadenosine is hygroscopic and can absorb atmospheric moisture, leading to gravimetric dosing errors in quantitative workflows. The unlabeled 2′-deoxyadenosine monohydrate (CAS 16373-93-6) is typically available at ≥99% purity , meaning the 5′-13C isotopologue exhibits a ~1% lower chemical purity. This purity differential is consistent with the additional synthetic and purification steps required for site-specific isotope incorporation.

Purity & form

Specification review

98% (HPLC), white crystalline monohydrate, mp 187–189 °C

Monohydrate stoichiometry eliminates gravimetric ambiguity

Unlabeled monohydrate typically ≥99% purity; apply correction factor for quantitative work

Evidence Dimension	Chemical purity (HPLC) and physical form
Target Compound Data	98% purity; white crystalline monohydrate solid; mp 187–189 °C
Comparator Or Baseline	Unlabeled 2′-deoxyadenosine monohydrate: typically ≥99% purity (commercial specification)
Quantified Difference	~1% lower chemical purity for the 5′-13C isotopologue
Conditions	Vendor specification (Alfa Chemistry Isotope Science); unlabeled comparator from general commercial specification

Why This Matters

The defined monohydrate stoichiometry eliminates ambiguity in molar calculations for stock solution preparation, while the 98% purity specification enables users to apply a correction factor for precise quantitative work without requiring in-house re-purification.

Key Application Scenarios

EPR Studies of DNA Sugar Radicals

When investigating the site-specific formation of sugar radicals in DNA exposed to ionizing radiation or photo-excited one-electron oxidants, only the 5′-13C isotopologue provides the characteristic 13C hyperfine coupling signature (anisotropic couplings 28, 28, 84 G; isotropic 46.7 G) required to unambiguously assign the C5′ radical [1]. This application is directly supported by the evidence in Section 3.1 and is irreplaceable by unlabeled material or any other positional isotopologue.

LC-MS/MS Quantification of 2'-Deoxyadenosine

The +1 Da mass shift provided by the single 5′-13C label enables accurate quantification of endogenous 2′-deoxyadenosine in plasma, urine, tissue homogenates, or DNA hydrolysates when used as a stable isotope-labeled internal standard (SIL-IS) . The 98 atom% 13C enrichment and 98% chemical purity (Section 3.2 and 3.4) define the correction factors needed for calibration curve linearity, while the monohydrate form ensures accurate gravimetric preparation of stock solutions.

Enzymatic Phosphorylation and Metabolism Tracing

For studies tracking the conversion of 2′-deoxyadenosine to dAMP, dADP, and dATP by cellular kinases, the 5′-13C label is positioned directly at the site of phosphate ester formation [2]. This allows 13C NMR or LC-MS monitoring of the phosphorylation reaction without interference from the natural abundance 13C background at other carbon positions. The 1′-13C isotopologue cannot report on 5′-modification events (Section 2).

Synthesis of 5'-Modified Antiviral Analogs

The compound serves as a starting material for the synthesis of 5′-modified 2′-deoxyadenosine analogues with anti-hepatitis C virus activity . The 5′-13C label remains embedded in the final analog, providing a built-in isotopic tag for subsequent pharmacokinetic and metabolic stability studies without requiring additional derivatization.

Application

Selection Property

Validation Focus

EPR studies of DNA sugar radicals

Position-specific 5′-¹³C label with characteristic hyperfine signature

C5′ radical identification by anisotropic/isotropic ¹³C couplings

LC‑MS/MS quantification of 2′-deoxyadenosine

+1 Da mass shift for SIL-IS in research matrices

Calibration curve linearity using enrichment and purity correction factors

Enzymatic phosphorylation & metabolism tracing

Label directly at site of phosphate ester formation

Phosphorylation product tracking by ¹³C NMR or LC‑MS

Synthesis of 5′-modified antiviral analogs

Built‑in ¹³C tag retained in final analog

Pharmacokinetic and metabolic stability monitoring without extra derivatization

• [1] Agback T, et al. C5′- and C3′-sugar radicals produced via photo-excitation of one-electron oxidized adenine in 2′-deoxyadenosine and its derivatives. Nucleic Acids Res. 2006;34(5):1501-1511. doi:10.1093/nar/gkl026. View Source
• [2] Maltseva T, et al. An NMR conformational study of the complexes of 13C/2H double-labelled 2′-deoxynucleosides and deoxycytidine kinase (dCK). J Chem Soc, Perkin Trans 2. 2000;(11):2199-2207. doi:10.1039/B005732K. View Source